Cas no 2228544-78-1 (1-1-(2-bromo-5-hydroxy-4-methoxyphenyl)cyclopropylethan-1-one)

• Product Name: 1-1-(2-bromo-5-hydroxy-4-methoxyphenyl)cyclopropylethan-1-one
• CAS No: 2228544-78-1
• MF: C₁₂H₁₃BrO₃
• MW: 285.133823156357
• CID: 6583551
• PubChem ID: 165673986
• Update Time: 2025-06-07

1-1-(2-bromo-5-hydroxy-4-methoxyphenyl)cyclopropylethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-1-(2-bromo-5-hydroxy-4-methoxyphenyl)cyclopropylethan-1-one
• 2228544-78-1
• 1-[1-(2-bromo-5-hydroxy-4-methoxyphenyl)cyclopropyl]ethan-1-one
• EN300-1934076

• Inchi： 1S/C12H13BrO3/c1-7(14)12(3-4-12)8-5-10(15)11(16-2)6-9(8)13/h5-6,15H,3-4H2,1-2H3
• InChI Key： NHXBNCYSZKGSQB-UHFFFAOYSA-N
• SMILES： BrC1=CC(=C(C=C1C1(C(C)=O)CC1)O)OC

Computed Properties

• Exact Mass: 284.00481g/mol
• Monoisotopic Mass: 284.00481g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 288
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 46.5Ų

Additional information on 1-1-(2-bromo-5-hydroxy-4-methoxyphenyl)cyclopropylethan-1-one

Recent Advances in the Study of 1-1-(2-bromo-5-hydroxy-4-methoxyphenyl)cyclopropylethan-1-one (CAS: 2228544-78-1)

The compound 1-1-(2-bromo-5-hydroxy-4-methoxyphenyl)cyclopropylethan-1-one (CAS: 2228544-78-1) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the synthetic challenges and innovative approaches to obtaining 1-1-(2-bromo-5-hydroxy-4-methoxyphenyl)cyclopropylethan-1-one with high purity and yield. Researchers have employed advanced techniques such as palladium-catalyzed cross-coupling reactions and microwave-assisted synthesis to optimize the production process. These methods not only improve efficiency but also reduce the environmental impact of the synthesis, aligning with the growing emphasis on green chemistry in pharmaceutical manufacturing.

In terms of biological activity, preliminary investigations suggest that this compound exhibits promising inhibitory effects on specific enzymes involved in inflammatory pathways. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its ability to selectively target cyclooxygenase-2 (COX-2) with minimal off-target effects, making it a potential candidate for the development of novel anti-inflammatory agents. The presence of the bromo and hydroxy substituents on the phenyl ring appears to play a critical role in its binding affinity and selectivity.

Further exploration into the mechanism of action has revealed that 1-1-(2-bromo-5-hydroxy-4-methoxyphenyl)cyclopropylethan-1-one can modulate cellular signaling pathways associated with oxidative stress and apoptosis. In vitro studies using human cell lines have shown that the compound can induce apoptosis in cancer cells while sparing normal cells, suggesting its potential as an anticancer therapeutic. However, more extensive preclinical studies are needed to validate these findings and assess its safety profile.

The structural versatility of 1-1-(2-bromo-5-hydroxy-4-methoxyphenyl)cyclopropylethan-1-one also opens avenues for its use as a building block in the synthesis of more complex molecules. Researchers are exploring its incorporation into hybrid compounds that combine multiple pharmacophores to enhance therapeutic efficacy. For example, recent work has focused on conjugating this compound with known anticancer agents to improve their bioavailability and target specificity.

Despite these promising developments, several challenges remain. The compound's stability under physiological conditions and its pharmacokinetic properties need further optimization to ensure its suitability for clinical applications. Additionally, the scalability of its synthesis and the cost-effectiveness of production are critical factors that will influence its transition from the laboratory to the market.

In conclusion, 1-1-(2-bromo-5-hydroxy-4-methoxyphenyl)cyclopropylethan-1-one represents a compelling area of research in chemical biology and medicinal chemistry. Its unique structural attributes and promising biological activities make it a valuable candidate for further investigation. Future studies should focus on elucidating its full therapeutic potential, optimizing its synthesis, and addressing the current limitations to pave the way for its application in drug development.